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Introduction
L-ascorbic acid (Vitamin C) is a potent antioxidant and a critical cofactor for various enzymatic

reactions in the skin, playing a significant role in collagen synthesis, photoprotection, and the

inhibition of hyperpigmentation.[1][2] However, its inherent instability in aqueous solutions and

susceptibility to oxidation have long posed significant challenges for its formulation in cosmetic

and pharmaceutical products.[2] To overcome these limitations, a new generation of stable

Vitamin C derivatives has been developed, among which glyceryl ascorbates are gaining

prominence.

Glyceryl ascorbate derivatives are synthesized by binding ascorbic acid to glycerin, a well-

known humectant.[3] This modification not only enhances the stability of the Vitamin C

molecule against oxidation and discoloration but also imparts additional moisturizing properties.

[3][4] These derivatives offer the multifaceted benefits of ascorbic acid—such as antioxidant,

anti-aging, and skin-lightening effects—in a more stable and versatile form suitable for a wide

range of formulations, including transparent gels and emulsions where ionic compounds are

difficult to blend.[2][3]

This guide provides a comprehensive technical overview of key glyceryl ascorbate
derivatives, their synthesis, mechanisms of action, and functional efficacy, supported by

quantitative data and detailed experimental protocols.

Key Glyceryl Ascorbate Derivatives
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Several derivatives have been developed, each with unique structural modifications to enhance

stability, solubility, and specific biological activities.

3-Glyceryl Ascorbate (Amitose 3GA): A primary derivative where glycerin is bound to the

C3 position of ascorbic acid. It is water-soluble and known for its moisturizing, antioxidant,

and melanin-inhibiting properties.[5][6]

Bis-Glyceryl Ascorbate (VC-DG): Features two glycerol groups attached to the ascorbic

acid molecule, further enhancing stability and moisturizing effects.[2]

3-O-Laurylglyceryl Ascorbate (VC-3LG): An amphipathic derivative that has been shown to

improve the skin's barrier function by promoting ceramide synthesis in addition to its

antioxidant effects.[7]

3-O-Glyceryl-2-O-hexyl Ascorbate (VC-HG): An amphipathic derivative with a hexyl group,

designed for improved skin penetration and potent inhibition of melanogenesis.[1]

Glyceryl Octyl Ascorbic Acid (GO-VC): An amphipathic derivative with an octyl group at the

C2 position and a glyceryl group at the C3 position, noted for its high stability, moisturizing

power, and efficacy in treating acne and pigmentation.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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